(E)-3-(furan-2-yl)-1-(4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C17H24N2O2S/c20-17(5-4-16-3-1-12-21-16)19-9-2-8-18(10-11-19)15-6-13-22-14-7-15/h1,3-5,12,15H,2,6-11,13-14H2/b5-4+
• InChI Key: YXHZKUJZGVBIQF-SNAWJCMRSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)C=CC2=CC=CO2)C3CCSCC3
• Isomeric SMILES: C1CN(CCN(C1)C(=O)/C=C/C2=CC=CO2)C3CCSCC3
• Molecular Formula: C17H24N2O2S
• Molecular Weight: 320.5 g/mol
• CAS No.: 2035036-73-6

Description

(E)-3-(furan-2-yl)-1-(4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C17H24N2O2S and its molecular weight is 320.45. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis Methods

Research has focused on developing novel synthetic pathways for creating complex heterocyclic compounds, including those with furan and diazepine units. For instance, one study describes the synthesis of furo[2,3-e][1,4]diazepin-3-one derivatives through tandem cyclization and annulation reactions, highlighting a method for efficiently constructing biologically relevant structures at room temperature (Zhang et al., 2022).

Polyheterocyclic Chemical Space Exploration

Another aspect of research involves exploring the chemical space of polyheterocyclic compounds. A study successfully generated novel 6H-furo[3,2-f]pyrrolo[1,2-d][1,4]diazepine structures via a one-pot, four-component coupling reaction. This method opens new avenues for the creation of tricyclic fused scaffolds, expanding the toolkit for medicinal chemistry and drug discovery (Yoon et al., 2020).

Application in Synthesizing Biologically Active Molecules

The structural motifs found in compounds similar to "(E)-3-(furan-2-yl)-1-(4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)prop-2-en-1-one" are often integral to biologically active molecules. Research on synthesizing new 3-(furan-2-yl)-substituted dibenzo-diazepin-1-one derivatives, for example, has shown potential in generating compounds with significant biological and medicinal value. These studies typically aim to produce molecules with specific pharmacological properties, expanding our understanding of how these chemical structures interact with biological systems (Wang et al., 2016).

Photophysical Properties and Material Science Applications

Furan derivatives also play a crucial role in material science, especially in understanding the photophysical properties of organic compounds. Research into the effect of solvent polarity on the photophysical properties of chalcone derivatives, which share functional groups with the compound , has provided valuable insights into their behavior in various environments. This research is crucial for developing new materials with specific optical properties, useful in electronics, photonics, and sensing technologies (Kumari et al., 2017).